![molecular formula C8H16ClN B594168 Spiro[2.5]octan-6-amine hydrochloride CAS No. 1256256-54-8](/img/structure/B594168.png)
Spiro[2.5]octan-6-amine hydrochloride
Description
Spiro[2.5]octan-6-amine hydrochloride is a chemical compound with the formula C8H16ClN . It has a molecular weight of 161.67 . The compound is used for research purposes .
Molecular Structure Analysis
The InChI code for Spiro[2.5]octan-6-amine hydrochloride is 1S/C8H15N.ClH/c9-7-1-3-8(4-2-7)5-6-8;/h7H,1-6,9H2;1H . This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and bonds.
Scientific Research Applications
Anti-Influenza A Activity
Spiro[2.5]octan-6-amine hydrochloride derivatives have been explored for their potential anti-influenza A activity. In a study by de la Cuesta et al. (1984), N-substituted bicyclo[3.2.1]octane-3-spiro-3'-pyrrolidine hydrochlorides, which share a similar structural motif with spiro[2.5]octan-6-amine hydrochloride, showed activity comparable to 1-adamantanamine hydrochloride against influenza A viruses. This suggests potential antiviral applications of spiro[2.5]octan-6-amine hydrochloride in medical research (de la Cuesta, Ballesteros, & Trigo, 1984).
Synthesis and Chemical Properties
The synthesis of spiro[2.5]octan-6-amine hydrochloride and its derivatives has been a focus of chemical research. Gai et al. (2015) developed an efficient one-pot approach for synthesizing spiro[2.5]octa-4,7-dien-6-ones, which are structurally related to spiro[2.5]octan-6-amine hydrochloride. This research highlights the chemical properties and synthesis methodologies which could be applicable to spiro[2.5]octan-6-amine hydrochloride (Gai et al., 2015).
Polymerization and Material Science Applications
Spiro compounds, including spiro[2.5]octan-6-amine hydrochloride, have been investigated in the context of polymerization and materials science. Kubo et al. (1998) studied the polymerization of 1-oxaspiro[2.5]octa-4,7-dien-6-ones, which are structurally related to spiro[2.5]octan-6-amine hydrochloride. Their research provides insight into the potential use of spiro[2.5]octan-6-amine hydrochloride in creating new polymeric materials (Kubo et al., 1998).
properties
IUPAC Name |
spiro[2.5]octan-6-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N.ClH/c9-7-1-3-8(4-2-7)5-6-8;/h7H,1-6,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXEHVYGSYCWAQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1N)CC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1256256-54-8 |
Source
|
| Record name | spiro[2.5]octan-6-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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